Cas no 22031-56-7 ((E)-hept-2-enenitrile)

(E)-hept-2-enenitrile structure
(E)-hept-2-enenitrile structure
Product Name:(E)-hept-2-enenitrile
CAS No:22031-56-7
MF:C7H11N
MW:109.168941736221
CID:912180
PubChem ID:6187413
Update Time:2025-04-19

(E)-hept-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (E)-hept-2-enenitrile
    • NSC147128
    • NSC147129
    • NSC-147129
    • 66478-41-9
    • 22031-56-7
    • SCHEMBL848248
    • NSC-147128
    • Inchi: 1S/C7H11N/c1-2-3-4-5-6-7-8/h5-6H,2-4H2,1H3/b6-5+
    • InChI Key: JAIOXBDVPQJCCD-AATRIKPKSA-N
    • SMILES: N#C/C=C/CCCC

Computed Properties

  • Exact Mass: 109.089149355g/mol
  • Monoisotopic Mass: 109.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.